Cas no 114205-89-9 (Oxirane, 2,2'-[9H-fluoren-9-ylidenebis[(2-methyl-4,1-phenylene)oxymethylene]]bis-)

• Product Name: Oxirane, 2,2'-[9H-fluoren-9-ylidenebis[(2-methyl-4,1-phenylene)oxymethylene]]bis-
• CAS No: 114205-89-9
• MF: C₃₃H₃₀O₄
• MW: 490.588909626007
• MDL: MFCD22494984
• CID: 841814
• PubChem ID: 354335338
• Update Time: 2025-11-01

Oxirane, 2,2'-[9H-fluoren-9-ylidenebis[(2-methyl-4,1-phenylene)oxymethylene]]bis- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2,2'-[9H-fluoren-9-ylidenebis[(2-methyl-4,1-phenylene)oxymethylene]]bis-
• 9,9-Bis(4-glycidyloxy-3-methylphenyl)fluorene
• 2,2'-((((9H-Fluorene-9,9-diyl)bis(2-methyl-4,1-phenylene))bis(oxy))bis(methylene))bis(oxirane)
• AK-96201
• ANW-66792
• CTK8C1497
• KB-224723
• BCFG
• 9,9-Bis(4-hydroxy-3-methylphenyl)fluorene diglycidyl ether
• 9,9-Bis(4-hydroxy-3-Methylphenyl)flurorene diglycidyl ether
• 114205-89-9
• 2,2'-{9H-Fluorene-9,9-diylbis[(2-methyl-4,1-phenylene)oxymethylene]}bis(oxirane)
• B4666
• MFCD22494984
• 9,9-Bis(4-glycidyloxy-3-methylphenyl)fluorene, >/=97%
• SCHEMBL1673410
• CS-0339281
• T70099
• DTXSID90603145
• SB66569
• AKOS016008239
• BS-43844
• ABXGZTBEQZOCEE-UHFFFAOYSA-N
• 2-(2-METHYL-4-{9-[3-METHYL-4-(OXIRAN-2-YLMETHOXY)PHENYL]FLUOREN-9-YL}PHENOXYMETHYL)OXIRANE
• 2-[[2-methyl-4-[9-[3-methyl-4-(oxiran-2-ylmethoxy)phenyl]fluoren-9-yl]phenoxy]methyl]oxirane

• MDL： MFCD22494984
• Inchi： 1S/C33H30O4/c1-21-15-23(11-13-31(21)36-19-25-17-34-25)33(24-12-14-32(22(2)16-24)37-20-26-18-35-26)29-9-5-3-7-27(29)28-8-4-6-10-30(28)33/h3-16,25-26H,17-20H2,1-2H3
• InChI Key： ABXGZTBEQZOCEE-UHFFFAOYSA-N
• SMILES： O(CC1CO1)C1C=CC(=CC=1C)C1(C2C=CC(=C(C)C=2)OCC2CO2)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 490.2145
• Monoisotopic Mass: 490.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 43.5Ų

Experimental Properties

• Density: 1.237
• Melting Point: 85-95 ºC
• Boiling Point: 611.3±55.0 °C at 760 mmHg
• Flash Point: 130.8±38.3 °C
• PSA: 43.52
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Oxirane, 2,2'-[9H-fluoren-9-ylidenebis[(2-methyl-4,1-phenylene)oxymethylene]]bis- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Oxirane, 2,2'-[9H-fluoren-9-ylidenebis[(2-methyl-4,1-phenylene)oxymethylene]]bis-

Professional Introduction to Oxirane, 2,2'-[9H-fluoren-9-ylidenebis[(2-methyl-4,1-phenylene)oxymethylene]]bis- (CAS No. 114205-89-9)

Oxirane, 2,2'-[9H-fluoren-9-ylidenebis[(2-methyl-4,1-phenylene)oxymethylene]]bis-, is a sophisticated organic compound with a complex molecular structure that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 114205-89-9, represents a pinnacle of molecular engineering, combining multiple functional groups to exhibit unique chemical properties. The presence of 9H-fluoren-9-ylidene and (2-methyl-4,1-phenylene)oxymethylene units in its structure contributes to its versatility and potential applications in various scientific domains.

The molecular architecture of this compound is characterized by a central oxirane ring connected by a bis-functionalized bridge. This design not only imparts stability but also opens up possibilities for further derivatization and functionalization. The 9H-fluoren-9-ylidene moiety, known for its rigidity and electron-donating properties, plays a crucial role in modulating the electronic characteristics of the molecule. This feature is particularly valuable in the development of organic semiconductors and light-emitting diodes (OLEDs), where precise control over electron transport is essential.

In recent years, there has been a surge in research focused on developing novel materials for optoelectronic applications. The compound's structure, with its extended π-conjugation system, makes it an attractive candidate for such studies. Researchers have been exploring its potential as a building block for high-performance polymers and small molecules that can be used in organic photovoltaics (OPVs) and field-effect transistors (OFETs). The incorporation of the (2-methyl-4,1-phenylene)oxymethylene group enhances the molecule's solubility and processability, which are critical factors for practical device applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced catalytic systems has enabled researchers to achieve high yields and purity levels, making it feasible for large-scale production. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. These synthetic advancements have not only facilitated the production of this compound but also provided insights into the development of other structurally similar molecules with tailored properties.

Beyond its applications in materials science, Oxirane, 2,2'-[9H-fluoren-9-ylidenebis[(2-methyl-4,1-phenylene)oxymethylene]]bis-, has shown promise in the field of pharmaceutical chemistry. The unique electronic properties of this compound make it a potential candidate for drug design and development. Specifically, its ability to interact with biological targets through π-stacking interactions has been explored in the design of bioactive molecules. Researchers are investigating its potential as an intermediate in the synthesis of novel therapeutic agents that target specific disease pathways.

The study of this compound also contributes to our understanding of molecular recognition processes. The presence of multiple functional groups allows it to form stable complexes with various ligands, making it a valuable tool for studying host-guest interactions. These studies have implications not only in chemistry but also in fields such as supramolecular chemistry and nanotechnology. The ability to design molecules that can selectively bind to specific targets opens up new possibilities for developing smart materials and molecular devices.

In conclusion, Oxirane, 2,2'-[9H-fluoren-9-ylidenebis[(2-methyl-4,1-phenylene)oxymethylene]]bis-, exemplifies the cutting edge of molecular design in the chemical sciences. Its complex structure and versatile properties make it a valuable asset in both materials science and pharmaceutical research. As our understanding of its characteristics continues to grow, so too will its applications across various scientific disciplines. The ongoing exploration of this compound underscores the importance of innovative research in advancing technological and medical solutions.